Cas no 1311317-81-3 (2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide;dihydrochloride)

2-Piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide dihydrochloride is a chemically synthesized compound featuring a piperazine-thiadiazole acetamide core. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications in medicinal chemistry and drug development. The thiadiazole moiety contributes to potential bioactivity, often explored in antimicrobial or antitumor studies, while the piperazine group offers structural versatility for further derivatization. This compound is typically utilized as an intermediate in the synthesis of more complex pharmacologically active molecules. Its well-defined structure and high purity make it a reliable candidate for mechanistic studies and structure-activity relationship (SAR) investigations.
2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide;dihydrochloride structure
1311317-81-3 structure
Product Name:2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide;dihydrochloride
CAS No:1311317-81-3
MF:C8H15Cl2N5OS
MW:300.208597421646
CID:4587805
Update Time:2025-08-02

2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(piperazin-1-yl)-N-(1,3,4-thiadiazol-2-yl)acetamide dihydrochloride
    • 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide;dihydrochloride
    • Inchi: 1S/C8H13N5OS.2ClH/c14-7(11-8-12-10-6-15-8)5-13-3-1-9-2-4-13;;/h6,9H,1-5H2,(H,11,12,14);2*1H
    • InChI Key: GNPFLGIRQZWDPQ-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=CS1)(=O)CN1CCNCC1.[H]Cl.[H]Cl

Computed Properties

  • Exact Mass: 299.037
  • Monoisotopic Mass: 299.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.4A^2

2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide;dihydrochloride Pricemore >>

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Additional information on 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide;dihydrochloride

Research Briefing on 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide Dihydrochloride (CAS: 1311317-81-3)

Recent studies have highlighted the growing interest in the compound 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide dihydrochloride (CAS: 1311317-81-3) as a potential therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a piperazine ring with a 1,3,4-thiadiazole moiety, has shown promising pharmacological properties in preclinical studies. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide dihydrochloride involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have improved the efficiency of its production, making it more accessible for further pharmacological evaluation. The compound's dihydrochloride salt form enhances its solubility and stability, which are critical factors for in vivo studies. Researchers have also explored various derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic properties.

In terms of mechanism of action, preliminary studies suggest that 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide dihydrochloride exhibits inhibitory effects on specific enzymatic pathways involved in inflammatory and proliferative diseases. For instance, it has been shown to modulate the activity of kinases and other signaling molecules that play a role in cancer cell proliferation and immune response. These findings are supported by in vitro and in vivo data, which demonstrate the compound's ability to reduce tumor growth and inflammation in animal models.

One of the most notable applications of this compound is in the field of oncology. Recent studies have investigated its potential as an adjunct therapy in combination with existing chemotherapeutic agents. The results indicate that 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide dihydrochloride can enhance the efficacy of standard treatments while minimizing adverse effects. Additionally, its anti-inflammatory properties make it a candidate for treating autoimmune diseases and chronic inflammatory conditions.

Despite these promising findings, further research is needed to fully elucidate the compound's safety profile and therapeutic potential. Current studies are focused on optimizing its dosage, delivery methods, and long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-piperazin-1-yl-N-(1,3,4-thiadiazol-2-yl)acetamide dihydrochloride (CAS: 1311317-81-3) represents a promising candidate for drug development in various therapeutic areas. Its unique chemical structure and multifaceted pharmacological effects warrant continued investigation. Future research should aim to address the remaining challenges and explore its full potential in treating complex diseases.

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